![molecular formula C15H12N4O B6021970 N'-(1H-indol-2-ylmethylene)isonicotinohydrazide](/img/structure/B6021970.png)
N'-(1H-indol-2-ylmethylene)isonicotinohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-(1H-indol-2-ylmethylene)isonicotinohydrazide, commonly known as INH, is a hydrazide derivative of isonicotinic acid. It is a well-known drug used for the treatment of tuberculosis and is considered as a first-line treatment option for the disease. INH has been extensively studied for its mechanism of action, biochemical and physiological effects, and its potential applications in scientific research.
Mechanism of Action
The mechanism of action of INH is not completely understood, but it is believed to involve inhibition of mycolic acid synthesis in the bacterial cell wall. Mycolic acid is an essential component of the cell wall of mycobacteria, and its inhibition leads to disruption of the cell wall and eventual cell death.
Biochemical and Physiological Effects
INH has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of glutathione, an important antioxidant, in the liver and other tissues. INH has also been shown to decrease the levels of vitamin B6 in the body, which can lead to neurological side effects in some patients.
Advantages and Limitations for Lab Experiments
INH has several advantages as a research tool. It is a relatively inexpensive and widely available drug, making it accessible to many researchers. However, it is important to note that INH has a narrow therapeutic index, meaning that the difference between a therapeutic dose and a toxic dose is small. This can make it difficult to use in laboratory experiments, as the concentration of the drug must be carefully controlled.
Future Directions
There are several potential future directions for research on INH. One area of interest is the development of new drugs that are more effective against drug-resistant strains of tuberculosis. Another area of interest is the study of the role of INH in the treatment of other diseases, such as leprosy and certain types of cancer. Additionally, research on the mechanism of action of INH may lead to the development of new drugs that target the same pathways.
Synthesis Methods
INH can be synthesized by the condensation of isonicotinic acid hydrazide with indole-2-carboxaldehyde in the presence of acetic acid. The reaction occurs at room temperature and the product is obtained in good yield after purification.
Scientific Research Applications
INH has been widely used in scientific research as a tool to study the mechanism of action of various enzymes and proteins. It has been shown to inhibit the activity of enzymes such as catalase and peroxidase, which are involved in the metabolism of reactive oxygen species. INH has also been used to study the role of mycobacterial cell wall components in the pathogenesis of tuberculosis.
properties
IUPAC Name |
N-[(E)-1H-indol-2-ylmethylideneamino]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N4O/c20-15(11-5-7-16-8-6-11)19-17-10-13-9-12-3-1-2-4-14(12)18-13/h1-10,18H,(H,19,20)/b17-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAGKIIGEMOHYIT-LICLKQGHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(N2)C=NNC(=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C=C(N2)/C=N/NC(=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.